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Compound of Interest

Compound Name: Benzaldoxime

cat. No.: B1666162

For Researchers, Scientists, and Drug Development Professionals

This technical guide provides a comprehensive overview of benzaldoxime, a versatile organic
compound with significant applications in chemical synthesis and drug discovery. This
document details its chemical identity, physicochemical properties, synthesis protocols, key
chemical reactions, and its emerging role in pharmaceutical research.

Chemical Identity and Properties

Benzaldoxime is an organic compound with the chemical formula C7H7NO. It is the oxime
derivative of benzaldehyde and exists as a mixture of (E) and (Z) stereoisomers.

IUPAC Name: (NE)-N-benzylidenehydroxylamine[1]
CAS Number: 932-90-1 (for the mixture of isomers)[2][3]
e (E)-Benzaldoxime: 622-31-1[2]

* (Z2)-Benzaldoxime: 622-32-2[2]

The quantitative physicochemical properties of benzaldoxime are summarized in the table
below for easy reference.
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Property Value Reference
Molecular Formula C7H7NO [2]
Molecular Weight 121.14 g/mol [2]
Appearance White solid [2]

Melting Point 33-36 °C

Boiling Point 104 °C at 6 mmHg

Vapor Pressure 0.204 mmHg at 25°C

Solubility in Methanol 1g/10 mL

Water Solubility Slightly soluble [2]
Refractive Index (n20/D) 1.591

Experimental Protocols: Synthesis of Benzaldoxime

This section provides two detailed methodologies for the synthesis of benzaldoxime in a
laboratory setting.

Synthesis from Benzaldehyde and Hydroxylamine
Hydrochloride

This classical method involves the condensation of benzaldehyde with hydroxylamine
hydrochloride in the presence of a base.[4]

Materials:

Benzaldehyde (21 g)

Hydroxylamine hydrochloride (14 g)

Sodium hydroxide (14 g)

Water (40 mL)
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» Diethyl ether

e Anhydrous sodium sulfate

» Carbon dioxide source

Procedure:

» Dissolve 14 g of sodium hydroxide in 40 mL of water in a flask.

e Add 21 g of benzaldehyde to the sodium hydroxide solution and mix.

e Add 14 g of hydroxylamine hydrochloride in small portions while continuously shaking the
mixture. An exothermic reaction will occur, and the benzaldehyde will gradually dissolve.

o Cool the flask, which will cause a crystalline mass to separate out.
» Add a sufficient amount of water to redissolve the crystalline mass.

e Pass carbon dioxide through the solution until it is saturated. The benzaldoxime will
separate out.

o Extract the benzaldoxime with diethyl ether.
e Dry the ethereal solution over anhydrous sodium sulfate.
» Remove the ether by evaporation.

« Distill the residue under reduced pressure to obtain pure benzaldoxime. The expected yield
is approximately 50%.[4]

One-Pot Synthesis from Benzyl Alcohol

This method describes a more recent, one-pot synthesis of benzaldoxime from benzyl alcohol
using a manganese-based catalyst.[5]

Materials:

e Benzyl alcohol (10.0 mmol)
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e Fes04@SiO2@(Im)[ClIMn(IIl) complex nanocomposite catalyst (40 mg, 0.5 mol % Mn)
e 37% Hydrogen peroxide (1.5 mL)

o Hydroxylamine hydrochloride (10.0 mmol)

» Ethanol

o Deionized water

Procedure:

e In a 10 mL round-bottom flask, add benzyl alcohol (10.0 mmol) and the catalyst (40 mg).
e Add 1.5 mL of 37% hydrogen peroxide to the mixture.

 Stir the reaction mixture at room temperature in an air atmosphere for 10 minutes.

e Add hydroxylamine hydrochloride (10.0 mmol) to the mixture.

e Monitor the progress of the reaction using Thin Layer Chromatography (TLC).

o Upon completion of the reaction, add 10 mL of hot ethanol to the mixture.

o Separate the catalyst from the solution using an external magnet.

« |solate the product by removing the solvent under reduced pressure.

e Wash the product with deionized water (3 x 5 mL).

 Purify the product by recrystallization from hot ethanol.

Key Chemical Reactions and Pathways

Benzaldoxime is a valuable intermediate in organic synthesis due to its reactivity. The
Beckmann rearrangement is one of its most notable reactions.

The Beckmann Rearrangement
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The Beckmann rearrangement is an acid-catalyzed conversion of an oxime to an amide.[6][7]
[8][9] In the case of benzaldoxime, it rearranges to form benzamide. This reaction is pivotal in
synthetic organic chemistry.

The mechanism of the Beckmann rearrangement involves several key steps, starting with the
protonation of the hydroxyl group of the oxime, followed by a concerted migration of the group
anti to the leaving group, and subsequent hydrolysis to yield the amide.[6][8]

Role in Drug Discovery and Development

The oxime functional group in benzaldoxime and its derivatives allows for interactions with
biological targets, making them promising candidates for drug development.[10] Research has
shown that benzaldoxime derivatives possess a range of biological activities.

Notably, certain benzaldoxime derivatives have been investigated as:
e Antimicrobial agents: Some derivatives have shown fungistatic potential.

» Enzyme inhibitors: Trihydroxybenzaldoxime derivatives have been identified as redox
cycling inhibitors of ThDP-dependent DXP synthase, an enzyme involved in bacterial
metabolism.

e Anticancer agents: The benzimidazole scaffold, which can be synthesized from
benzaldoxime derivatives, is found in numerous compounds with anticancer properties.[11]
[12]

The versatility of the benzaldoxime structure provides a valuable platform for the synthesis of
compound libraries for screening and the development of novel therapeutic agents.

Mandatory Visualizations
Synthesis Workflow of Benzaldoxime
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Figure 1: General Synthesis Workflow of Benzaldoxime
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Figure 1: General Synthesis Workflow of Benzaldoxime

Beckmann Rearrangement of Benzaldoxime to
Benzamide
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Figure 2: Mechanism of the Beckmann Rearrangement

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]
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Need Industrial/Bulk Grade? Request Custom Synthesis Quote

BenchChem contact

Address: 3281 E Guasti Rd
Our mission is to be the trusted global source of Hastt

essential and advanced chemicals, empowering Ontario, CA 91761, United States

scientists and researchers to drive progress in science Phone: (601) 213-4426

and industry. Email: info@benchchem.com
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